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Compound of Interest

Compound Name: 4-Chlorobenzyl isothiocyanate

CAS No.: 3694-45-9

Cat. No.: B1580665

Get Quote

Executive Summary
4-Chlorobenzyl isothiocyanate (4-CBITC) is a lipophilic, electrophilic organosulfur compound

belonging to the isothiocyanate (ITC) class. Structurally defined by a 4-chlorophenyl ring

attached to an isothiocyanate group (-N=C=S) via a methylene spacer, it serves as a critical

intermediate in the synthesis of thiourea-based pharmaceuticals and exhibits potent bioactivity

(antimicrobial/antineoplastic) through covalent modification of protein thiols.

This guide provides researchers with validated physicochemical data, stability protocols, and

mechanistic insights required for its rigorous application in drug discovery and chemical

biology.

Chemical Identity & Structural Significance[1][2][3]
The presence of the methylene bridge (

) distinguishes 4-CBITC from aryl isothiocyanates (e.g., 4-chlorophenyl isothiocyanate). This
spacer interrupts the conjugation between the aromatic ring and the ITC moiety, resulting in
distinct reactivity and spectral properties compared to its phenyl analogs.
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Attribute Detail

IUPAC Name 1-Chloro-4-(isothiocyanatomethyl)benzene

CAS Registry Number 3694-45-9

Molecular Formula

Molecular Weight 183.66 g/mol

SMILES Clc1ccc(CN=C=S)cc1

Structural Feature

The para-chloro substituent increases

lipophilicity (LogP) and metabolic stability

compared to the parent benzyl isothiocyanate

(BITC).[1]

Physicochemical Characterization
Data aggregated from experimental values and high-fidelity predictive models (PubChem,

Thermo Fisher).

Core Physical Constants
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Property Value Context for Application

Physical State Liquid (at 20°C)

Clear, colorless to pale yellow.

May solidify upon prolonged

storage at -20°C.

Boiling Point 170°C @ 25 mmHg

High boiling point requires

vacuum distillation for

purification.

Density 1.270 g/cm³

Denser than water; forms the

bottom layer in biphasic

aqueous extractions.

Refractive Index (

)
1.6120 – 1.6170

High index due to

aromaticity/sulfur content;

useful for purity checks.

LogP (Octanol/Water) ~3.8

Highly lipophilic. Requires

organic co-solvents (DMSO,

EtOH) for biological assays.

Flash Point >110°C Class IIIB combustible liquid.

Solubility Profile
Critical for assay development.

Water: Insoluble (< 0.1 mg/mL). Rapidly forms emulsions or precipitates.

DMSO: Soluble (> 100 mM). Preferred stock solvent.

Ethanol: Soluble. (Note: Nucleophilic attack by ethanol can occur slowly over weeks; see

Stability).

Chloroform/DCM: Highly soluble. Ideal for extraction.

Spectroscopic Signatures
Identification of 4-CBITC relies on the unique vibrational and magnetic properties of the
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cumulated double bond system.

Infrared Spectroscopy (FT-IR)
Diagnostic Peak:2050 – 2200 cm⁻¹ (Broad, Strong).

Assignment: Asymmetric

stretching vibration.

Note: Absence of this peak indicates hydrolysis to amine or conversion to thiourea.

Aromatic Region: ~1490, 1590 cm⁻¹ (C=C stretch).

Nuclear Magnetic Resonance (NMR)
NMR (400 MHz,

):

ppm (s, 2H): Benzylic

. This singlet is diagnostic; it shifts upfield (~3.8 ppm) if hydrolyzed to the amine.

ppm (m, 4H): Aromatic protons (AA'BB' system typical of p-substituted benzenes).

NMR:

ppm: Aromatic carbons.

ppm: Benzylic carbon (

).

ppm: The

carbon is often weak/broad due to relaxation times and quadrupole broadening from
Nitrogen.

Reactivity & Stability Mechanisms
Electrophilicity and Bioconjugation
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The central carbon of the isothiocyanate group is highly electrophilic. 4-CBITC reacts

preferentially with "soft" nucleophiles (Sulfur) over "hard" nucleophiles (Oxygen/Nitrogen) at

physiological pH, but will react with amines readily.

Mechanism of Action (Covalent Binding): The reaction follows a bimolecular nucleophilic

addition mechanism (

), forming a dithiocarbamate (with thiols) or thiourea (with amines).

4-Chlorobenzyl ITC
(Electrophile)

Dithiocarbamate
(Reversible)

+ R-SH
(Fast, Reversible)

Thiourea
(Stable)

+ R-NH2
(Irreversible)

Protein Thiol
(R-SH)

Lysine/Amine
(R-NH2)

Dissociation
(Low pH)

Click to download full resolution via product page

Figure 1: Reactivity pathways of 4-CBITC with biological nucleophiles. Note the reversibility of

thiol adducts.

Hydrolytic Instability
In aqueous media, 4-CBITC undergoes hydrolysis, a critical consideration for biological assays.

Pathway:

.

Half-life: Varies by pH. At pH 7.4 (PBS),

is typically several hours. At alkaline pH, hydrolysis accelerates.

Implication: Prepare aqueous dilutions immediately prior to use.
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Experimental Protocols
Stock Solution Preparation & Storage

Solvent: Anhydrous DMSO (Dimethyl sulfoxide).

Concentration: 100 mM (18.37 mg/mL).

Storage: Aliquot into amber glass vials with Teflon-lined caps. Store at -20°C or -80°C.

Stability Check: Verify concentration via HPLC-UV (254 nm) or

NMR (check benzyl peak integrity) every 3 months.

Validated Stability Assay (HPLC Method)
To verify the integrity of 4-CBITC in culture media:

Preparation: Spike culture media (e.g., DMEM + 10% FBS) with 4-CBITC to a final

concentration of 50

M.

Incubation: Incubate at 37°C.

Sampling: At

hours, remove 100

L.

Quenching/Extraction: Add 400

L Acetonitrile (precipitates proteins). Vortex and centrifuge (10,000 x g, 5 min).

Analysis: Inject supernatant into HPLC (C18 column, Gradient Water/ACN).

Detection: Monitor loss of ITC peak and appearance of amine peak.

Synthesis Workflow (Laboratory Scale)
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For researchers needing to synthesize fresh 4-CBITC from the amine precursor to ensure

maximum purity.

4-Chlorobenzylamine

Add CS2 + Base (TEA)
Solvent: THF or DCM

Dithiocarbamate Salt
(Intermediate)

Nucleophilic Attack

Add Desulfurizing Agent
(Tosyl Chloride or I2)

4-Chlorobenzyl ITC
(Crude)

Elimination

Flash Chromatography
(Hexanes/EtOAc)
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Figure 2: Dithiocarbamate-based synthesis route. This method avoids the use of thiophosgene

(highly toxic).

Safety & Handling (MSDS Summary)
Lachrymator: 4-CBITC is a potent lachrymator (tear-inducing). Open only in a functioning

fume hood.

Skin Irritant: Causes severe skin burns and eye damage.[1] Wear nitrile gloves (double

gloving recommended) and safety goggles.

Sensitizer: Potential to cause respiratory sensitization upon inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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